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Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199

Essential Safety and Handling Guide for 1,3-
Diiodobenzene

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,3-Diiodobenzene (CAS No. 626-00-6). The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory operations.

Hazard Identification and Classification

1,3-Diiodobenzene is classified as a hazardous chemical.[1] It is crucial to understand its
primary hazards before handling. The substance is identified as a skin irritant, a serious eye
irritant, and may cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification for 1,3-Diiodobenzene
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Hazard Class Category Hazard Statement
. o H315: Causes skin
Skin Irritation Category 2 o
irritation[2]
) o H319: Causes serious eye
Serious Eye Irritation Category 2

irritation[2]

Specific target organ toxicity —
] Category 3
single exposure

H335: May cause respiratory

irritation[2]

| Signal Word | - | Warning[1][2] |

Table 2: Physical and Chemical Properties

Property Value
CAS Number 626-00-6[1]
Molecular Formula CeHal2[3]

Molecular Weight 329.90 g/mol [3]
Appearance Solid[3]

Melting Point 34-37 °C
Boiling Point 285 °C[4]

| Flash Point | 113 °C (235.4 °F) - closed cup |

Personal Protective Equipment (PPE) and

Engineering Controls

Strict adherence to PPE guidelines and the use of proper engineering controls are mandatory

to minimize exposure.

e Engineering Controls: Handle 1,3-Diiodobenzene only in a well-ventilated area.[1][2] A

certified chemical fume hood is required. Ensure that safety showers and eyewash stations
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are readily accessible and in close proximity to the workstation.[1]

o Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166
(EV) or NIOSH (US) standards.[1][2]

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves (e.g., nitrile rubber) inspected for
integrity before use.[2][5] Use proper glove removal technique to avoid skin contact.[5]

o Body Protection: Wear impervious clothing and a lab coat.[2][5] For larger quantities or
significant risk of splashing, fire/flame-resistant clothing may be necessary.[2]

o Respiratory Protection: Avoid breathing dust or vapors.[1][2] If ventilation is inadequate or
irritation is experienced, use a NIOSH-approved full-face respirator with appropriate
cartridges (e.g., N95 dust mask or combination ABEK type).[5]

Step-by-Step Handling and Storage Protocol

Adherence to this workflow is critical for safe handling from receipt to disposal.
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Phase 1: Preparation

Conduct Risk Assessment
Y
Locate Eyewash/Shower
Y
Prepare Fume Hood
Y
Don Required PPE

Phase 2: Handling
Y

Handle Chemical

(Avoid Dust/Vapors)

Y

Keep Container Tightly Closed

Phase 3: P$t-Handling

Decontaminate Work Area & Tools

Phase 4: Disposal
Y
Doff PPE Correctly Collect Waste in Labeled Container
Y
‘Wash Hands Thoroughly Dispose via Approved Facility
Y

Store in Cool, Dry, Dark Place

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1,3-Diiodobenzene.
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Operational Steps:

e Pre-Handling:

[¢]

Conduct a thorough risk assessment for the specific procedure.

[¢]

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[2][5]

[e]

Confirm the location and functionality of safety showers and eyewash stations.[1]

o

Don all required PPE as specified in Section 2.

e Handling:

[¢]

Avoid contact with skin and eyes.[2][3]

[e]

Prevent the formation of dust and aerosols.[2][3][5]

o

Use non-sparking tools to prevent ignition.[2][6]

[¢]

Wash hands and any exposed skin thoroughly after handling.[1]

e Storage:

[e]

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][3]

o

The material is light-sensitive; store protected from light.[3]

[¢]

For long-term stability, refrigeration at 2-8°C is recommended.[1]

o

Keep away from incompatible materials such as oxidizing agents.[1][3]

Emergency and Disposal Plans

Immediate and appropriate action is vital in an emergency.

First-Aid Measures:
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 Inhalation: Immediately move the person to fresh air.[2][3] If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek medical attention.[3]

o Skin Contact: Take off all contaminated clothing immediately.[2] Wash the affected area with
plenty of soap and water for at least 15 minutes.[1][3] If skin irritation occurs, get medical
help.[2]

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, also under the
eyelids.[1][3] Remove contact lenses if present and easy to do so.[2] Continue rinsing and
seek immediate medical attention.[2][3]

 Ingestion: If the victim is conscious, rinse their mouth with water and give 2-4 cupfuls of
water or milk.[3] Never give anything by mouth to an unconscious person.[3][5] Seek
immediate medical attention.[3]

Accidental Release Measures (Spills):

o Evacuate personnel to a safe area and ensure adequate ventilation.[2]

o Wear all necessary PPE, including respiratory protection.[2][5]

o Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[2][5]

o For solid spills, sweep up the material, avoiding dust generation, and place it into a suitable,
closed, and labeled container for disposal.[1][3][5]

o Use spark-proof tools for collection.[2][6]
Disposal Plan:

o Chemical waste must be disposed of in accordance with all applicable federal, state, and
local environmental regulations.[1][3]

» Dispose of the contents and container at an approved waste disposal facility.[1][2]

e Do not empty into drains.[1]
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o Contaminated packaging should be treated as unused product and disposed of accordingly.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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